Cas no 55644-79-6 (D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI))

D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI) structure
55644-79-6 structure
Product Name:D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI)
CAS No:55644-79-6
MF:C14H20O7
MW:300.304405212402
CID:382961
PubChem ID:313250
Update Time:2025-04-19

D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-glycero-b-D-gulo-Heptopyranoside,phenylmethyl (9CI)
    • 2-(1,2-dihydroxyethyl)-6-phenylmethoxyoxane-3,4,5-triol
    • AC1L7N21
    • NSC226860
    • SCHEMBL15537538
    • 55644-79-6
    • NSC-226860
    • DTXSID10310400
    • Inchi: 1S/C14H20O7/c15-6-9(16)13-11(18)10(17)12(19)14(21-13)20-7-8-4-2-1-3-5-8/h1-5,9-19H,6-7H2
    • InChI Key: KQGDHQMGZYKKGX-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C(C1C(CO)O)O)O)O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 300.1209
  • Monoisotopic Mass: 300.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 119.61
  • LogP: -1.63600

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